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Compound of Interest

Compound Name: Autac4

Cat. No.: B8146247

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Autac4, a key molecule in the field
of targeted protein degradation. It details the chemical structure, a step-by-step synthesis
protocol, and its mechanism of action in inducing mitophagy. This document is intended to
serve as a valuable resource for researchers and professionals in drug development and
cellular biology.

Chemical Structure and Properties of Autac4

Autacd4 is a synthetic, bifunctional small molecule known as an Autophagy-Targeting Chimera
(AUTACQC). Its structure is modular, consisting of three key components: a ligand that binds to
the translocator protein (TSPO) on the outer mitochondrial membrane, a polyethylene glycol
(PEG) linker, and a p-fluorobenzyl guanine tag that triggers the autophagy process.[1][2]

The chemical formula for Autac4 is C43H48FN908S, and it has a molecular weight of 869.97
g/mol .[2]
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Property Value Source
Molecular Formula C43H48FN908S [2]
Molecular Weight 869.97 g/mol [2]
CAS Number 2267315-04-6
Appearance White to off-white solid N/A
Solubility Soluble in DMSO (up to 20

mM)
Purity >98% (HPLC)
Storage Store at -20°C

Synthesis of Autac4

The synthesis of Autac4 is a multi-step process that involves the preparation of three key

building blocks: the TSPO ligand, the PEG linker, and the guanine tag, followed by their

sequential conjugation. The following protocol is a summary of the likely synthetic route based

on the known structure of Autac4 and general organic chemistry principles, as a detailed,

publicly available step-by-step synthesis protocol from the original inventors is not available.

Materials and Reagents
o 2-phenylindole

Oxalyl chloride

N,N-Diisopropylethylamine (DIPEA)

Amine-PEG-amine (specific length required)

p-Fluorobenzyl bromide

Guanine
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¢ Various solvents (e.g., Dichloromethane (DCM), Dimethylformamide (DMF), Tetrahydrofuran
(THF))

¢ Coupling agents (e.g., HATU)
« Protecting group reagents (e.g., Boc-anhydride)
o Deprotection reagents (e.g., Trifluoroacetic acid (TFA))

« Standard laboratory glassware and purification equipment (e.g., flash chromatography
system, HPLC)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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